[2-(2-ethylphenyl)pyridin-4-yl]methanol

• IUPAC Name: [2-(2-ethylphenyl)pyridin-4-yl]methanol
• InChI: InChI=1S/C14H15NO/c1-2-12-5-3-4-6-13(12)14-9-11(10-16)7-8-15-14/h3-9,16H,2,10H2,1H3
• InChI Key: IYQLZTZKADFZDC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C2=NC=CC(=C2)CO
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol

Description

[2-(2-ethylphenyl)pyridin-4-yl]methanol, also known as EPM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EPM is a white crystalline powder that has a molecular weight of 241.33 g/mol and a melting point of 100-102°C.

Scientific Research Applications

Catalysis and Nickel Complexes

Mono- and dinuclear nickel complexes with phosphino-, phosphinito-, and phosphonitopyridine ligands, including derivatives related to “[2-(2-ethylphenyl)pyridin-4-yl]methanol,” have been synthesized and studied for their catalytic properties, especially in the oligomerization of ethylene. Such complexes demonstrate significant potential in catalysis, showcasing diverse reactivity based on the spacer link between the phosphorus and nitrogen donor atoms (Kermagoret & Braunstein, 2008).

Protecting Group for Carboxylic Acids

2-(Pyridin-2-yl)ethanol, a compound structurally similar to “[2-(2-ethylphenyl)pyridin-4-yl]methanol,” has been identified as an effective protecting group for methacrylic acid. It can be selectively removed after polymerization, either chemically under alkaline conditions or thermally, which is stable under acidic conditions and resists catalytic hydrogenolysis. This finding opens avenues for its use in polymer chemistry for creating block copolymers with methacrylic acid segments, highlighting its versatility and potential widespread application (Elladiou & Patrickios, 2012).

Theoretical Studies

The compound’s electronic structure and reactivity have been theoretically studied using density functional theory (DFT), providing insights into its potential applications in organic synthesis and materials science. Such studies help understand the active sites of the molecule and predict its reactivity in various chemical reactions (Trivedi, 2017).